Cas no 1202780-80-0 (4-Amino-5-nitronicotinonitrile)

4-Amino-5-nitronicotinonitrile structure
1202780-80-0 structure
Product Name:4-Amino-5-nitronicotinonitrile
CAS No:1202780-80-0
MF:C6H4N4O2
MW:164.121560096741
CID:1028767
PubChem ID:52181166
Update Time:2025-07-21

4-Amino-5-nitronicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-5-nitronicotinonitrile
    • 4-amino-5-nitropyridine-3-carbonitrile
    • 4-Amino-5-nitro-nicotinonitrile
    • AK137341
    • KB-240096
    • QC-8864
    • 1202780-80-0
    • SB53534
    • DB-349128
    • DTXSID10680438
    • Inchi: 1S/C6H4N4O2/c7-1-4-2-9-3-5(6(4)8)10(11)12/h2-3H,(H2,8,9)
    • InChI Key: OCHSJVLVASQBNJ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=NC=C(C#N)C=1N)=O

Computed Properties

  • Exact Mass: 164.03352
  • Monoisotopic Mass: 164.03342538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • PSA: 105.84

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Additional information on 4-Amino-5-nitronicotinonitrile

Recent Advances in the Study of 4-Amino-5-nitronicotinonitrile (CAS: 1202780-80-0)

4-Amino-5-nitronicotinonitrile (CAS: 1202780-80-0) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel pharmacologically active molecules. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

The compound has garnered attention due to its unique structural features, which make it a versatile building block for the construction of heterocyclic compounds. Researchers have explored its utility in the synthesis of pyridine and pyrimidine derivatives, which are known for their diverse biological activities. Recent publications have demonstrated that 4-Amino-5-nitronicotinonitrile can be efficiently synthesized through multi-step reactions involving nitration and cyanation processes, with optimized yields and purity.

In terms of biological activity, preliminary studies have indicated that derivatives of 4-Amino-5-nitronicotinonitrile exhibit promising inhibitory effects on specific enzymatic targets. For instance, certain analogs have shown activity against kinases and other enzymes involved in signal transduction pathways, suggesting potential applications in oncology and inflammatory diseases. These findings are supported by in vitro assays and molecular docking studies, which provide insights into the compound's binding interactions with target proteins.

Furthermore, recent advancements in computational chemistry have enabled the prediction of the compound's physicochemical properties and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiles. These predictive models are crucial for assessing the drug-likeness of 4-Amino-5-nitronicotinonitrile derivatives and guiding further optimization efforts. Collaborative efforts between academic and industrial researchers have also led to the identification of novel synthetic routes and scalable production methods, addressing previous challenges related to yield and reproducibility.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as solubility, stability, and selectivity need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the exploration of prodrug strategies and formulation technologies to enhance the bioavailability of 4-Amino-5-nitronicotinonitrile-based therapeutics.

In conclusion, 4-Amino-5-nitronicotinonitrile (CAS: 1202780-80-0) represents a valuable scaffold in medicinal chemistry, with ongoing research uncovering its potential in drug discovery. The integration of synthetic chemistry, computational modeling, and biological evaluation will be essential for advancing this compound and its derivatives toward preclinical and clinical development. This brief underscores the importance of continued investment in research and collaboration to fully realize the therapeutic potential of this intriguing molecule.

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